Cas no 10311-44-1 (3-amino-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: 3-amino-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 10311-44-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 118523
• PubChem ID: 53828096
• Update Time: 2025-09-22

3-amino-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-amino-2,4-dimethyl-
• 2,4-Xylenesulfonamide,3-amino- (7CI,8CI)
• 2,4-Xylenesulfonamide,3-amino-(7CI,8CI)
• 3-amino-2,4-dimethylbenzene-1-sulfonamide
• 10311-44-1
• EN300-201841

• Inchi： 1S/C8H12N2O2S/c1-5-3-4-7(13(10,11)12)6(2)8(5)9/h3-4H,9H2,1-2H3,(H2,10,11,12)
• InChI Key： GANJXUSUOUFFLZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1C)N)(N)(=O)=O

Computed Properties

• Exact Mass: 200.06206
• Monoisotopic Mass: 200.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 86.18

Additional information on 3-amino-2,4-dimethylbenzene-1-sulfonamide

3-Amino-2,4-Dimethylbenzene-1-Sulfonamide: A Versatile Compound in Pharmaceutical and Industrial Applications

3-Amino-2,4-Dimethylbenzene-1-sulfonamide, with the chemical formula C₉H₁₁NO₂S and CAS number 10311-44-1, is a multifunctional organic compound that has garnered significant attention in the pharmaceutical and chemical industries. This compound belongs to the class of sulfonamides, which are known for their diverse applications ranging from medicinal chemistry to material science. The unique structural features of 3-Amino-2,4-Dimethylbenzene-1-sulfonamide make it a valuable intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antimicrobial compounds.

Recent advancements in medicinal chemistry have highlighted the importance of 3-Amino-2,4-Dimethylbenzene-1-sulfonamide as a building block for the development of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential in modulating inflammatory pathways through its sulfonamide group, which can interact with specific enzymes involved in immune response regulation. This finding underscores the compound's relevance in the design of targeted therapies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the 3-Amino-2,4-Dimethylbenzene-1-sulfonamide molecule exhibits a high degree of functional group versatility. The amino group at the 3-position and the sulfonamide functionality at the 1-position provide multiple sites for chemical modification, enabling the creation of derivatives with tailored pharmacological properties. Researchers have explored the use of this compound in the synthesis of sulfonamide-based drugs, where the sulfonamide group is known for its ability to act as a hydrogen bond donor or acceptor, enhancing drug-target interactions.

One of the key challenges in the application of 3-Amino-2,4-Dimethylbenzene-1-sulfonamide is the optimization of its synthetic route to achieve high yield and purity. A 2024 study in Organic & Biomolecular Chemistry reported a novel catalytic method for the preparation of this compound, which significantly reduces the number of reaction steps and minimizes the formation of byproducts. This advancement not only improves the efficiency of industrial-scale production but also aligns with the growing demand for sustainable chemical synthesis practices in the pharmaceutical industry.

Moreover, the 3-Amino-2,4-Dimethylbenzene-1-sulfonamide compound has shown promising results in the development of antimicrobial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy investigated its potential as a scaffold for designing broad-spectrum antibiotics. The researchers found that the sulfonamide group of this compound can inhibit bacterial enzymes critical for cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics to combat drug-resistant pathogens.

From an industrial standpoint, 3-Amino-2,4-Dimethylbenzene-1-sulfonamide is also being explored for its applications in material science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and sensor technologies. A 2023 review in Advanced Materials highlighted the role of sulfonamide-functionalized compounds in the development of smart materials with tunable properties.

The environmental impact of 3-Amino-2,4-Dimethylbenzene-1-sulfonamide is another area of growing interest. Researchers are investigating the biodegradation pathways of this compound to assess its potential ecological risk. A 2024 study in Environmental Science & Technology found that certain microbial strains can metabolize this compound under specific conditions, suggesting that its environmental fate may be less concerning than previously thought. However, further studies are needed to fully understand its long-term impact on ecosystems.

Despite its promising applications, the use of 3-Amino-2,4-Dimethylbenzene-1-sulfonamide is not without challenges. One of the primary concerns is the need for precise control of reaction conditions during its synthesis to avoid unwanted side reactions. Additionally, the compound's solubility properties may affect its bioavailability in pharmaceutical formulations, necessitating the development of advanced delivery systems to optimize its therapeutic efficacy.

Recent advances in computational chemistry have also contributed to the understanding of 3-Amino-2,4-Dimethylbenzene-1-sulfonamide's molecular behavior. Molecular docking studies have been employed to predict its interaction with various biological targets, such as enzymes and receptors. These computational models provide valuable insights into the compound's mechanism of action and guide the design of more effective derivatives. A 2023 study in Computational and Structural Chemistry demonstrated the utility of these approaches in identifying potential drug targets for this compound.

Furthermore, the 3-Amino-2,4-Dimethylbenzene-1-sulfonamide molecule has been incorporated into the design of prodrugs to improve its therapeutic profile. Prodrug strategies aim to enhance the solubility, stability, and targeted delivery of active compounds. A 2024 study in Drug Delivery and Translational Research explored the use of this compound as a prodrug scaffold, where the sulfonamide group was modified to release the active moiety under physiological conditions. This approach has the potential to improve the safety and efficacy of pharmaceutical formulations.

In conclusion, 3-Amino-2,4-Dimethylbenzene-1-sulfonamide represents a versatile and promising compound with significant potential in various fields of research and industry. Its applications in medicinal chemistry, material science, and environmental studies highlight its importance as a key player in the development of new technologies and therapies. As research continues to advance, the full potential of this compound is likely to be further realized, contributing to the growth of multiple scientific disciplines.

As the field of chemical research continues to evolve, the role of 3-Amino-2,4-Dimethylbenzene-1-sulfonamide is expected to expand. Its unique chemical properties and functional versatility make it an attractive candidate for the design of new drugs, materials, and environmental solutions. Continued exploration of this compound's potential will undoubtedly lead to further breakthroughs, solidifying its place as a valuable asset in the scientific community.

Overall, the ongoing research on 3-Amino-2,4-Dimethylbenzene-1-sulfonamide underscores its significance in modern science. Its applications in various domains highlight the importance of interdisciplinary approaches in advancing our understanding of chemical compounds. As new technologies and methodologies emerge, the study of this compound will continue to provide valuable insights and opportunities for innovation.